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Compound of Interest

Compound Name: Acetoxime benzoate

Cat. No.: B2968106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 942-89-2

Abstract
This technical guide provides a comprehensive overview of acetoxime benzoate, a chemical

intermediate with applications in organic synthesis. The document covers its chemical and

physical properties, synthesis, and known applications, with a focus on information relevant to

researchers and professionals in the chemical and pharmaceutical industries. While acetoxime
benzoate serves as a building block in the synthesis of more complex molecules, detailed

public-domain information regarding its direct application in specific drug development

pathways is limited. This guide consolidates available data to serve as a foundational resource.

Chemical and Physical Properties
Acetoxime benzoate, also known as O-Benzoylacetoxime or 2-Propanone O-benzoyl oxime,

is an organic compound with the molecular formula C10H11NO2[1][2][3]. It is characterized as

a white to light yellow crystalline powder[2]. Key quantitative properties are summarized in

Table 1.
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Property Value Source(s)

CAS Number 942-89-2 [1][2][3][4][5]

Molecular Formula C10H11NO2 [1][2][3]

Molecular Weight 177.20 g/mol [1][3]

Appearance
White to light yellow crystalline

powder
[2]

Purity Min. 98.0% (by GC)

Boiling Point ~220 °C

Solubility

Soluble in organic solvents

(e.g., ethanol,

dichloromethane), insoluble in

water

Topological Polar Surface Area 38.7 Å² [1][2]

Rotatable Bond Count 3 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Synthesis and Manufacturing
Acetoxime benzoate is typically synthesized through the reaction of acetoxime with a

benzoylating agent, such as benzoyl chloride, in the presence of a base to neutralize the

hydrogen chloride byproduct.
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Caption: General synthesis workflow for acetoxime benzoate.

Plausible Reaction Mechanism
The synthesis likely proceeds through a nucleophilic acyl substitution mechanism. The nitrogen

atom of acetoxime acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzoyl

chloride.
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Caption: Plausible reaction mechanism for the formation of acetoxime benzoate.

Experimental Protocol for Acetoxime (Precursor)
Synthesis
A detailed and reliable method for the synthesis of the precursor, acetoxime, is available from

Organic Syntheses. The following is an adapted summary of the procedure.

Materials:

Hydroxylamine hydrochloride

Sodium hydroxide

Acetone

Benzene (for extraction)
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Procedure:

A solution of hydroxylamine hydrochloride is prepared and neutralized with a concentrated

solution of sodium hydroxide.

Acetone is added to the neutralized hydroxylamine solution. The mixture is heated to

approximately 70°C and then allowed to stand overnight to facilitate the formation of

acetoxime.

The resulting acetoxime forms an oily layer which is then separated. The aqueous layer is

extracted with benzene to recover any dissolved product.

The initial oil and the benzene extracts are combined.

The combined organic solution is then subjected to fractional distillation. The fraction boiling

between 133-136°C is collected as pure acetoxime[6]. This product solidifies upon cooling

into colorless needles with a melting point of 60-61°C[6].

Note: This protocol is for the synthesis of the precursor, acetoxime. A detailed, publicly

available experimental protocol for the subsequent benzoylation to form acetoxime benzoate
has not been identified in the reviewed literature.

Applications in Research and Drug Development
Acetoxime benzoate is primarily utilized as an intermediate in organic synthesis. Its

applications are mainly in the preparation of more complex molecules for the pharmaceutical

and agrochemical industries.
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Caption: Role of acetoxime benzoate as a chemical intermediate.

While specific examples of commercial drugs synthesized directly using acetoxime benzoate
are not prominent in the public domain, the oxime functional group is of significant interest in

medicinal chemistry. For instance, related oxime derivatives are key intermediates in the

synthesis of various biologically active compounds. The chemistry of oximes and their

derivatives is leveraged in the construction of complex heterocyclic systems that form the core

of many pharmaceutical agents.

Spectroscopic Data
Spectroscopic data for acetoxime benzoate is available through various public databases,

which is crucial for quality control and characterization in a research and development setting.

Data Type Availability Source(s)

1H NMR Available [1]

13C NMR Available [1]

GC-MS Available [1]

IR Spectra Available [1]
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Researchers requiring detailed spectral information, including peak assignments and coupling

constants, are advised to consult the primary data sources cited in databases such as

PubChem[1].

Safety and Handling
Detailed safety information for acetoxime benzoate is not extensively published. However,

based on available data for similar chemical structures, appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
Acetoxime benzoate (CAS No. 942-89-2) is a valuable chemical intermediate for organic

synthesis. This guide has provided a summary of its chemical and physical properties, a

plausible synthesis pathway and mechanism, and an experimental protocol for its key

precursor, acetoxime. While its direct role in the synthesis of specific commercial drugs is not

widely documented, the chemical class of oxime esters is significant in the broader field of

medicinal chemistry. The information and visualizations provided herein are intended to serve

as a useful resource for researchers and professionals engaged in chemical synthesis and

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV1P0318
https://www.benchchem.com/product/b2968106#acetoxime-benzoate-cas-number
https://www.benchchem.com/product/b2968106#acetoxime-benzoate-cas-number
https://www.benchchem.com/product/b2968106#acetoxime-benzoate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2968106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2968106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

